Cas no 7233-23-0 (26,28-bis(prop-2-en-1-yloxy)pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,27-diol)

• Product name: 26,28-bis(prop-2-en-1-yloxy)pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,27-diol
• CAS No: 7233-23-0
• MF: C₃₄H₃₂O₄
• MW: 504.61548
• CID: 1755039
• PubChem ID: 5249197

26,28-bis(prop-2-en-1-yloxy)pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,27-diol Chemical and Physical Properties

Names and Identifiers

• 26,28-bis(prop-2-en-1-yloxy)pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,27-diol
• 7233-23-0
• DTXSID60413172
• AGN-PC-0LP50F
• 25,27-bis(prop-2-en-1-yloxy)-26,28-dihydroxycalix[4]arene

• Inchi： InChI=1S/C34H32O4/c1-3-17-37-33-27-13-7-14-28(33)20-24-10-6-12-26(32(24)36)22-30-16-8-15-29(34(30)38-18-4-2)21-25-11-5-9-23(19-27)31(25)35/h3-16,35-36H,1-2,17-22H2
• InChI Key： YLUSRUHXFCPIOP-UHFFFAOYSA-N
• SMILES： C=CCOC1=C2CC3=C(C(=CC=C3)CC4=C(C(=CC=C4)CC5=CC=CC(=C5O)CC1=CC=C2)OCC=C)O

Computed Properties

• Exact Mass: 504.23016
• Monoisotopic Mass: 504.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: 8.2

Experimental Properties

• Density: 1.164
• Boiling Point: 680.7°C at 760 mmHg
• Flash Point: 365.5°C
• Refractive Index: 1.618
• PSA: 58.92